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Compound of Interest

Compound Name: (E)-MS0019266

Cat. No.: B1676847 Get Quote

Despite a comprehensive search of available scientific literature and resources, no information

could be found regarding the use of the compound (E)-MS0019266 in CRISPR-Cas9 gene

editing studies.

Extensive queries aimed at identifying the chemical structure, biological function, and any

potential applications of (E)-MS0019266, particularly in the context of CRISPR-Cas9

technology, yielded no relevant results. Standard scientific databases and search engines

provided no data on this specific compound's involvement in genome editing, including any role

as a modulator of CRISPR-Cas9 activity or as a tool to enhance homology-directed repair

(HDR).

Consequently, it is not possible to provide the requested detailed Application Notes and

Protocols, including quantitative data, experimental methodologies, and signaling pathway

diagrams, as there is no published research or data on this topic.

Researchers, scientists, and drug development professionals seeking information on small

molecules to modulate CRISPR-Cas9 efficiency are encouraged to consult the existing

literature for known enhancers of homology-directed repair or inhibitors of non-homologous end

joining (NHEJ). Numerous compounds have been identified and characterized for these

purposes, and detailed protocols for their use are available in peer-reviewed publications.

It is recommended to verify the name and designation of the compound of interest to ensure

accuracy. Should "(E)-MS0019266" be a novel or proprietary compound, information regarding
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its application in CRISPR-Cas9 studies would likely be found in internal documentation or

forthcoming publications from the developing entity.

To cite this document: BenchChem. [No Information Available for (E)-MS0019266 in
CRISPR-Cas9 Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676847#e-ms0019266-use-of-e-ms0019266-in-
crispr-cas9-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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